Cas no 1448034-00-1 (2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride)

• Product Name: 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• CAS No: 1448034-00-1
• MF: C₁₇H₁₈ClN₃O₃S
• MW: 379.861121654511
• MDL: MFCD26954587
• CID: 4605417
• PubChem ID: 71811113
• Update Time: 2025-08-04

2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-(2-Morpholinothiazol-4-yl)ethyl)isoindoline-1,3-dione hydrochloride
• 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

• MDL： MFCD26954587
• Inchi： 1S/C17H17N3O3S.ClH/c21-15-13-3-1-2-4-14(13)16(22)20(15)6-5-12-11-24-17(18-12)19-7-9-23-10-8-19;/h1-4,11H,5-10H2;1H
• InChI Key： PMJQETKOKLBWKA-UHFFFAOYSA-N
• SMILES： O=C1N(C(=O)C2=CC=CC=C12)CCC1=CSC(N2CCOCC2)=N1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

Comprehensive Analysis of 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No. 1448034-00-1)

The compound 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No. 1448034-00-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, combining a morpholine moiety with a thiazole ring and an isoindole-1,3-dione core, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or signaling pathway modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions in the scientific community revolves around the synthetic pathway and mechanism of action of this compound. The presence of the morpholin-4-yl group suggests potential interactions with biological targets such as PI3K or mTOR, which are critical in cancer research and metabolic disorders. Additionally, the thiazol-4-yl component is often associated with antimicrobial and anti-inflammatory properties, making this compound a subject of interest in infectious disease studies. Its hydrochloride salt form further enhances solubility, a key factor in bioavailability optimization—a hot topic in modern pharmacology.

From an SEO perspective, terms like "CAS 1448034-00-1 supplier," "2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride synthesis," and "biological activity of morpholine-thiazole derivatives" are frequently queried, reflecting the demand for detailed technical data. This compound’s relevance extends to computational chemistry, where in silico modeling is used to predict its binding affinity—a method gaining traction due to AI-driven drug design advancements. Notably, its structural similarity to known heterocyclic pharmacophores positions it as a versatile scaffold for medicinal chemistry innovations.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound, addressing sustainability concerns in industrial production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1448034-00-1 are pivotal in developing tailored therapies with minimized side effects.

Furthermore, the compound’s potential applications in neurological disorders and autoimmune diseases are under exploration, coinciding with rising global health priorities. Its isoindole-1,3-dione fragment, commonly found in psychoactive and neuroprotective agents, opens avenues for CNS-targeted research. Collaborative studies between academia and biotech firms aim to elucidate its pharmacokinetic profile, leveraging cutting-edge tools like CRISPR screening and organ-on-chip technologies.

To summarize, 2-{2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride represents a convergence of multidisciplinary research interests. Its structural complexity and functional diversity make it a valuable asset for addressing unmet medical needs, while its commercial and scientific viability continues to drive innovation in chemical synthesis and therapeutic development.